2-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C12H20N4O3/c1-10-8-11(14-19-10)13-12(18)9-16-4-2-15(3-5-16)6-7-17/h8,17H,2-7,9H2,1H3,(H,13,14,18)
• InChI Key: SQEFCZKOTAUSTN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2CCN(CC2)CCO
• Molecular Formula: C12H20N4O3
• Molecular Weight: 268.31 g/mol

Description

2-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(5-methylisoxazol-3-yl)acetamide, also known as HEPES, is a widely used buffer in scientific research. HEPES is a zwitterionic organic compound that is used to maintain the pH of solutions in a range of biological experiments.

Mechanism of Action

2-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(5-methylisoxazol-3-yl)acetamide acts as a buffer by accepting or donating protons to maintain the pH of a solution. It has a pKa value of 7.55, which is close to the physiological pH of 7.4. This compound is able to maintain a stable pH in solutions even when small amounts of acid or base are added.
Biochemical and Physiological Effects
This compound has minimal effects on biological systems and is considered to be non-toxic. It does not interfere with enzymatic reactions or protein structure, making it an ideal buffer for biochemical and biological experiments.

Advantages and Limitations for Lab Experiments

2-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(5-methylisoxazol-3-yl)acetamide has several advantages as a buffer in lab experiments. It is effective at maintaining a stable pH in a range of biological systems, has minimal effects on biological reactions, and is easy to prepare. However, this compound is relatively expensive compared to other buffers and has limited solubility in some organic solvents.

Future Directions

2-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(5-methylisoxazol-3-yl)acetamide has been widely used as a buffer in scientific research for several decades. However, there is still room for improvement in its properties and applications. Future research could focus on developing more efficient synthesis methods for this compound, improving its solubility in organic solvents, and exploring its potential as a drug delivery system. Additionally, further studies could investigate the use of this compound in new areas of research, such as nanotechnology and biophysics.

Scientific Research Applications

2-[4-(2-hydroxyethyl)piperazin-1-yl]-N-(5-methylisoxazol-3-yl)acetamide is commonly used as a buffer in biological and biochemical experiments. It is a good buffer for cell culture media, protein solutions, and enzyme assays due to its low UV absorbance and minimal interference with biological reactions. This compound is also used in electrophysiology experiments to maintain the pH of the extracellular solution.